Cas no 2228198-57-8 (3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2228198-57-8
• MF: C₁₀H₁₄BrN₃O₂
• MW: 288.141061306
• CID: 6194446
• PubChem ID: 165644420
• Update Time: 2025-06-10

3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine
• 2228198-57-8
• EN300-1922733

• Inchi： 1S/C10H14BrN3O2/c1-10(2,6-12)4-8-9(14(15)16)3-7(11)5-13-8/h3,5H,4,6,12H2,1-2H3
• InChI Key： UPKFYHFPZKKJBP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])CC(C)(C)CN

Computed Properties

• Exact Mass: 287.02694g/mol
• Monoisotopic Mass: 287.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine

Comprehensive Overview of 3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 2228198-57-8)

The compound 3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 2228198-57-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 5-bromo-3-nitropyridine moiety coupled with a 2,2-dimethylpropan-1-amine side chain, makes it a valuable intermediate for synthesizing more complex compounds. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in 3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine is its role as a building block in the development of novel pharmaceuticals. The presence of both bromo and nitro functional groups on the pyridine ring allows for versatile chemical modifications, enabling the creation of targeted therapies. Recent studies have explored its utility in designing inhibitors for specific enzymes or receptors, which could lead to breakthroughs in treating diseases such as cancer, inflammation, and neurological disorders.

In addition to its pharmaceutical potential, CAS No. 2228198-57-8 is also being investigated for its applications in agrochemicals. The compound's structural features make it a promising candidate for developing new pesticides or herbicides with improved efficacy and environmental safety. As the agricultural industry seeks sustainable solutions to combat resistant pests and weeds, 3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine could play a pivotal role in shaping the next generation of crop protection agents.

The synthesis and characterization of 3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine require advanced techniques in organic chemistry. Researchers often employ methods such as nucleophilic substitution, catalytic hydrogenation, and cross-coupling reactions to modify its structure and enhance its properties. Analytical tools like NMR spectroscopy, mass spectrometry, and HPLC are essential for ensuring the purity and consistency of the compound, which is critical for its successful application in various industries.

From an environmental and regulatory perspective, CAS No. 2228198-57-8 is subject to stringent safety assessments to ensure its safe handling and use. While it is not classified as a hazardous substance, proper laboratory practices must be followed to minimize risks associated with its synthesis and storage. The compound's stability, biodegradability, and potential ecological impact are areas of ongoing research, aligning with the global push for greener chemistry and sustainable industrial practices.

As the scientific community continues to explore the potential of 3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylpropan-1-amine, its relevance in cutting-edge research is undeniable. Whether in drug development, agricultural innovation, or material science, this compound exemplifies the intersection of chemistry and technology. Future studies will likely uncover even more applications, solidifying its place as a cornerstone in modern synthetic chemistry.